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JWG-071 IC50 Profile

The table below summarizes the key inhibitory data available for JWG-071.

Target Reported IC50 (nM) Experimental Context

ERK5 88 nM Kinase-selective chemical probe activity [1].

LRRK2 109 nM Kinase-selective chemical probe activity [1].

Experimental Context and Protocol

The provided IC50 values establish JWG-071 as a potent and kinase-selective chemical probe for ERK5

[1]. In cell-based studies, inhibitors like JWG-071 are often used to investigate the biological function of

their targets.

For example, in a study on NRAS-mutant melanoma, a different ERK5 inhibitor (XMD8-92) was used in

combination with the MEK inhibitor Trametinib. The typical experimental workflow involved treating

human melanoma cell lines with the drug combination and then using techniques like RNA-sequencing and

DNA profiling to analyze the effects on cell cycle arrest and gene expression [2]. This illustrates how ERK5

inhibitor data is generated and applied in a research context.
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The Role of ERK5 Inhibition in Cancer Research

ERK5 is a mitogen-activated protein kinase (MAPK) that regulates cell proliferation, survival, and

angiogenesis. The following diagram illustrates the signaling pathway and therapeutic strategy of ERK5

inhibition, particularly in the context of NRAS-mutant melanoma.
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Research shows that in certain cancers, such as NRAS-mutant melanoma, using a MEK inhibitor can trigger

the activation of the ERK5 pathway as a resistance mechanism. Combining a MEK inhibitor with an ERK5
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inhibitor can overcome this resistance, leading to a powerful suppression of tumor growth by inducing a

sustained G1 cell cycle arrest, as shown in the pathway above [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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